N-[4-(dimethylamino)phenyl]benzamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]benzamide
• InChI: InChI=1S/C15H16N2O/c1-17(2)14-10-8-13(9-11-14)16-15(18)12-6-4-3-5-7-12/h3-11H,1-2H3,(H,16,18)
• InChI Key: FAGWWPIMUCTINN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol

Description

N-[4-(dimethylamino)phenyl]benzamide, also known as DMAB, is a chemical compound that has been extensively studied for its various applications in scientific research. DMAB is a white crystalline powder that is soluble in organic solvents like ethanol and dimethyl sulfoxide. This compound has been widely used as a fluorescent probe for the detection of protein-ligand interactions and as a substrate for enzyme assays.

Scientific Research Applications

Mitosis Inhibition

N-[4-(dimethylamino)phenyl]benzamide derivatives have been observed to inhibit mitosis in plant cells. For example, certain benzamide series, such as N-(1,1-dimethylpropynyl) benzamide, demonstrate selective inhibition of mitosis at specific concentrations. This was evidenced through their effects on seedlings of various species, as well as their lack of effect on mitochondria or chloroplast activities (Merlin et al., 1987).

Antifungal Activity

Some this compound derivatives exhibit antifungal properties. For instance, novel molecules derived from N-(2-bromo-phenyl)-2-hydroxy-benzamide showed significant inhibitory effects against various phyto-pathogenic fungi and yeasts, highlighting their potential as antifungal agents (Ienascu et al., 2018).

Biological Evaluation

Certain benzamide compounds, derived from non-steroidal anti-inflammatory drugs, have been synthesized and evaluated for their potential biological applications. These compounds were tested for inhibitory potential against various human enzymes, suggesting their relevance in medicinal chemistry (Saeed et al., 2015).

Fluorescent Dye Development

Benzamide derivatives have been explored for their use in fluorescent dye development. Studies on specific benzamide compounds, like 5-[4-(Dimethylamino)phenyl]-2-benzamidopyrazines, provide insights into the design of new fluorophores based on Cypridina oxyluciferin (Hirano et al., 2012).

Antitumor Agents

Some benzamide derivatives have been investigated for their potential as antitumor agents. Studies on compounds like 2-Phenylquinoline-8-carboxamides, which are minimal DNA-intercalating agents, have shown promising results in in vivo antitumor activity, particularly against solid tumors (Atwell et al., 1989).

Synthesis of Benzamides

There has been significant research on the synthesis of benzamides, including microwave-assisted methods for the synthesis of less reactive compounds. These methods have improved reaction times and yields (Khadse & Chatpalliwar, 2017).